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Compound of Interest

Compound Name: D-Methionine-N-fmoc-d3

Cat. No.: B15558724

Essential Safety and Handling Guide for D-
Methionine-N-fmoc-d3

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling D-Methionine-N-fmoc-d3. The information is designed to ensure a
safe laboratory environment and promote best practices in chemical handling.

. Hazard Assessment and GHS Classification

According to the Safety Data Sheet (SDS), D-Methionine-N-fmoc-d3 is not classified as a
hazardous substance under the Globally Harmonized System (GHS) of Classification and
Labelling of Chemicals.[1]

e GHS Pictograms: None[1]
e Signal Word: None[1]
o Hazard Statements: None[1]

While not classified as hazardous, it is crucial to handle this compound with care, following
standard laboratory safety procedures to minimize any potential risks.
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Il. Personal Protective Equipment (PPE)

Adherence to proper PPE is the first line of defense against potential exposure. The following

table outlines the recommended PPE for handling D-Methionine-N-fmoc-d3.

Task Category Primary PPE

Secondary/Task-Specific
PPE

» Safety glasses with side
General Laboratory Operations  shieldse Laboratory coate

Closed-toe shoes

* Nitrile gloves

] )  Safety gogglese Laboratory
Handling of Powders/Solids o
coate Nitrile gloves

» Face mask (to prevent

inhalation of dust)

) ) » Safety gogglese Laboratory
Solution Preparation o
coate Nitrile gloves

* Face shield if there is a risk

of splashing

Equipment Cleaning & » Safety gogglese Nitrile

Decontamination glovese Laboratory coat

* Chemical-resistant apron

Note: Always inspect PPE for integrity before use and ensure it is appropriate for the task.

lll. Operational and Handling Procedures

A systematic approach to handling D-Methionine-N-fmoc-d3 is essential for safety and to

maintain the integrity of the compound.
A. Engineering Controls
o Ensure adequate ventilation in the laboratory.[1]

e When weighing or handling the solid compound, do so
hood to avoid the formation and inhalation of dust.[1]

B. Handling Practices

» Avoid contact with skin and eyes.[1]

in a well-ventilated area or a fume
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» Avoid the formation of dust and aerosols.[1]

o Use appropriate tools (e.g., spatulas, weighing paper) to handle the solid.

o Keep the container tightly closed when not in use.

C. First Aid Measures In the event of accidental exposure, follow these first aid procedures and
consult a physician.[1]

Exposure Route First Aid Procedure
Eye Contact Flush eyes with water as a precaution.[1]
Skin Contact Wash off with soap and plenty of water.[1]

_ If breathed in, move person into fresh air. If not
Inhalation ) ) o o

breathing, give artificial respiration.[1]

) Never give anything by mouth to an

Ingestion

unconscious person. Rinse mouth with water.[1]

IV. Disposal Plan

Proper disposal of D-Methionine-N-fmoc-d3 and its containers is necessary to ensure
environmental safety and regulatory compliance.

A. Waste Characterization Based on available safety data, D-Methionine-N-fmoc-d3 is
considered a non-hazardous waste.[1]

B. Disposal of Solid Waste

e Collect solid D-Methionine-N-fmoc-d3 waste in a suitable, closed, and clearly labeled
container.[1][2]

» Do not dispose of the solid chemical waste in regular laboratory trash cans.[3]

« Certain solid, non-hazardous chemicals may be suitable for disposal in a sanitary landfill.[3]
However, it is imperative to consult with your institution's Environmental Health and Safety
(EHS) department for specific disposal guidelines.[2]
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C. Disposal of Empty Containers
e Ensure containers are completely empty.

» Deface or remove the original label to indicate that the container no longer holds the

chemical.[3]

o Empty containers may be placed in the regular trash.[3]

V. Experimental Workflow and Logical Relationships

To visualize the procedural steps for safe handling and disposal, the following diagrams
illustrate the recommended workflow.

Safe Handling Workflow for D-Methionine-N-fmoc-d3
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Caption: A high-level workflow for the safe handling of D-Methionine-N-fmoc-d3.

Disposal Decision Pathway for D-Methionine-N-fmoc-d3
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Caption: Decision pathway for the proper disposal of D-Methionine-N-fmoc-d3 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling D-
Methionine-N-fmoc-d3]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15558724#personal-protective-equipment-for-
handling-d-methionine-n-fmoc-d3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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